Cas no 58421-80-0 (4-CHLORO-8-METHYLQUINAZOLINE)

• Product Name: 4-CHLORO-8-METHYLQUINAZOLINE
• CAS No: 58421-80-0
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD08457971
• CID: 839137
• PubChem ID: 18185618
• Update Time: 2025-05-20

4-CHLORO-8-METHYLQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-8-METHYLQUINAZOLINE
• 4-Chloro-8-methylquinazoline, AldrichCPR
• SCHEMBL3763540
• DTXCID90543431
• 4-CHLORO-8-METHYL-QUINAZOLINE
• CS-W001047
• Quinazoline, 4-chloro-8-methyl-
• UTBDPFFXKANFFT-UHFFFAOYSA-N
• DB-015935
• DS-6744
• MFCD08457971
• Z1082217316
• EN300-67878
• BCP18106
• SY045902
• 58421-80-0
• DTXSID50592667
• 8-methyl 4 chloro quinazoline
• AKOS012384449

• MDL： MFCD08457971
• Inchi： 1S/C9H7ClN2/c1-6-3-2-4-7-8(6)11-5-12-9(7)10/h2-5H,1H3
• InChI Key： UTBDPFFXKANFFT-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C)C2=NC=N1

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 2.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.292
• Boiling Point: 298.2℃ at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.643
• PSA: 25.78000
• LogP: 2.59160

4-CHLORO-8-METHYLQUINAZOLINE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-CHLORO-8-METHYLQUINAZOLINE

Recent Advances in the Study of 4-CHLORO-8-METHYLQUINAZOLINE (CAS: 58421-80-0) in Chemical Biology and Pharmaceutical Research

4-CHLORO-8-METHYLQUINAZOLINE (CAS: 58421-80-0) is a quinazoline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anticancer therapies. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for developing selective EGFR (Epidermal Growth Factor Receptor) inhibitors. Researchers modified the 4-CHLORO-8-METHYLQUINAZOLINE scaffold to create derivatives with improved binding affinity and selectivity profiles against mutant EGFR variants, which are often associated with resistance to current anticancer drugs. The study reported several promising candidates showing nanomolar potency against T790M/L858R double mutant EGFR while maintaining good selectivity over wild-type EGFR.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential against drug-resistant bacterial strains. The research team synthesized a series of 4-CHLORO-8-METHYLQUINAZOLINE derivatives with modifications at the 2- and 4-positions, yielding compounds with significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The most active compound in the series showed a minimum inhibitory concentration (MIC) of 2 μg/mL against these pathogens, suggesting its potential as a lead for novel antibiotic development.

Recent advances in synthetic methodology have also improved the accessibility of 4-CHLORO-8-METHYLQUINAZOLINE. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%) compared to traditional methods. The new protocol employs greener solvents and reduces the number of purification steps, making it more suitable for industrial-scale production. This development is particularly significant given the growing demand for this intermediate in pharmaceutical manufacturing.

Pharmacokinetic studies of 4-CHLORO-8-METHYLQUINAZOLINE derivatives have revealed interesting structure-activity relationships. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that subtle modifications to the methyl and chloro substituents significantly impact metabolic stability and membrane permeability. These findings provide valuable insights for medicinal chemists designing more drug-like molecules based on this scaffold, potentially leading to improved oral bioavailability and reduced off-target effects.

Looking forward, the unique properties of 4-CHLORO-8-METHYLQUINAZOLINE continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its potential in neurodegenerative diseases, with preliminary data suggesting activity against key enzymes involved in Alzheimer's pathology. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this versatile scaffold is poised to play an increasingly important role in drug discovery pipelines.